Cas no 2172562-95-5 (2-chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine)

• Product Name: 2-chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine
• CAS No: 2172562-95-5
• MF: C₁₂H₁₀ClFN₂O
• MW: 252.672005176544
• CID: 6282295
• PubChem ID: 165566381
• Update Time: 2025-07-18

2-chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine
• EN300-1586991
• 2172562-95-5

• Inchi： 1S/C12H10ClFN2O/c1-17-9-4-2-3-7(10(9)14)8-5-6-16-12(13)11(8)15/h2-6H,15H2,1H3
• InChI Key： JUWLWPJTHQWWLC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)C1C=CC=C(C=1F)OC)N

Computed Properties

• Exact Mass: 252.0465688g/mol
• Monoisotopic Mass: 252.0465688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine

Introduction to 2-Chloro-4-(2-Fluoro-3-Methoxyphenyl)pyridin-3-amine (CAS No. 2172562-95-5)

2-Chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine (CAS No. 2172562-95-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a chloro substituent, and a fluoro-methoxyphenyl group. These features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 2-chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine is particularly noteworthy due to its ability to interact with various biological targets. The pyridine ring, a common motif in many bioactive molecules, provides a rigid and planar structure that can facilitate specific interactions with protein binding sites. The chloro substituent adds an electron-withdrawing effect, which can influence the compound's lipophilicity and metabolic stability. The fluoro-methoxyphenyl group introduces additional complexity and can enhance the compound's affinity for specific receptors or enzymes.

Recent studies have highlighted the potential of 2-chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In another study, published in the European Journal of Medicinal Chemistry, 2-chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine was evaluated for its anti-inflammatory properties. The results indicated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This finding suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. Its high oral bioavailability and low toxicity are particularly advantageous for clinical applications.

In addition to its therapeutic potential, 2-chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological processes makes it a valuable tool for understanding the underlying mechanisms of various diseases. For example, it has been used to investigate the role of certain kinases in cancer progression and to identify novel targets for drug discovery.

The synthesis of 2-chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine has been optimized to ensure high yields and purity. Common synthetic routes involve multistep processes that include functional group manipulations and ring formation reactions. These synthetic strategies are designed to be scalable and cost-effective, making them suitable for large-scale production.

In conclusion, 2-chloro-4-(2-fluoro-3-methoxyphenyl)pyridin-3-amine (CAS No. 2172562-95-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent or as a tool compound in chemical biology studies.